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Compound of Interest

Compound Name: N-Methyl-d3-2-pyrrolidinone-d6

CAS No.: 185964-60-7

Cat. No.: B063343

Get Quote

In the landscape of modern pharmaceutical research and development, the demand for

analytical precision is paramount. The ability to accurately quantify compounds in complex

biological matrices is a cornerstone of pharmacokinetics, toxicology, and clinical trial data. N-
Methyl-d3-2-pyrrolidinone-d6, a deuterated analog of N-Methyl-2-pyrrolidone (NMP), has

emerged as a critical tool in meeting this demand. NMP is a widely used organic solvent in the

pharmaceutical industry, valued for its high solubilizing capacity[1]. Consequently, monitoring

its presence and the levels of its metabolites in biological systems is essential for both

occupational health and patient safety assessments[2].

This guide provides a comprehensive overview of N-Methyl-d3-2-pyrrolidinone-d6, delving

into its fundamental properties, synthesis, and critical applications. As a stable isotope-labeled

(SIL) compound, its primary utility lies in its function as an internal standard for quantitative

analysis by mass spectrometry (MS) and as a specialized solvent in Nuclear Magnetic

Resonance (NMR) spectroscopy[3][4]. By offering a near-identical chemical behavior to its

unlabeled counterpart but with a distinct mass, it enables a level of analytical accuracy that is

indispensable in regulated drug development environments.
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Core Physicochemical Properties
N-Methyl-d3-2-pyrrolidinone-d6 is specifically engineered to have deuterium atoms replacing

hydrogen atoms at both the N-methyl group and across the pyrrolidinone ring[3]. This extensive

labeling results in a significant mass shift, making it easily distinguishable from the native

compound in mass spectrometric analyses.

Property Value Source(s)

CAS Number 185964-60-7 [5][6]

Molecular Formula C₅D₉NO [5]

Molecular Weight 108.19 g/mol [5][6]

Synonyms

1-Methyl-d3-2-pyrrolidinone-

d6, Deuterated

methylpyrrolidinone

[5]

Isotopic Purity ≥98 atom % D [5]

Mass Shift vs. Unlabeled M+9

Boiling Point 202 °C (lit.) [7]

Density 1.125 g/mL at 25 °C

Appearance Colorless Liquid [8]

Synthesis and Isotopic Incorporation
The synthesis of N-Methyl-d3-2-pyrrolidinone-d6 is a multi-stage process that begins with the

production of its non-deuterated precursor, NMP.

Foundational Synthesis of N-Methyl-2-pyrrolidinone
(NMP)
The industrial synthesis of NMP is primarily achieved through the reaction of gamma-

butyrolactone (GBL) with monomethylamine (MMA)[9][10]. This reaction proceeds in two main

steps:
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Ring-opening and Amidation: GBL reacts with methylamine to form the intermediate, N-

methyl-γ-hydroxybutyramide[9].

Dehydration and Cyclization: This intermediate undergoes intramolecular dehydration at

elevated temperatures to yield NMP and water[9]. To drive the reaction to completion and

simplify purification, an excess of methylamine is typically used[9].

γ-Butyrolactone (GBL) N-methyl-γ-hydroxybutyramide

+ MMA
(Ring-opening)

Methylamine (MMA)

N-Methyl-2-pyrrolidinone (NMP)

- H₂O
(Dehydration/Cyclization) Water

Click to download full resolution via product page

Caption: Foundational synthesis of NMP from GBL and MMA.

Deuteration Methodologies
To produce N-Methyl-d3-2-pyrrolidinone-d6, the pre-formed NMP molecule undergoes

catalytic hydrogen-deuterium (H/D) exchange reactions[3]. Achieving the specific deuteration

pattern, with deuterium atoms on both the methyl group and the pyrrolidinone ring, requires

precise control over the reaction conditions. The protons on the carbon atoms alpha to the

carbonyl group and the nitrogen are more acidic and thus more susceptible to exchange, which

can be leveraged for targeted deuteration[3].

Core Application: Internal Standard in Mass
Spectrometry
The quintessential role of N-Methyl-d3-2-pyrrolidinone-d6 in drug development is as an

internal standard (IS) for quantitative bioanalysis using Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS)[2][4][11][12].

Causality Behind its Efficacy as an Internal Standard
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An ideal internal standard co-elutes with the analyte of interest and experiences identical

effects from sample preparation (e.g., extraction recovery) and ionization in the mass

spectrometer. Because N-Methyl-d3-2-pyrrolidinone-d6 is chemically identical to NMP, it

fulfills these criteria almost perfectly. Its slightly different physicochemical properties due to the

heavier deuterium atoms are generally negligible in chromatographic separation and extraction

efficiency. However, its M+9 mass difference allows the mass spectrometer to detect and

quantify it and the unlabeled NMP simultaneously and without interference. This ratiometric

approach corrects for variations in sample handling and instrument response, leading to highly

accurate and precise quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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